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Compound of Interest

Compound Name: (S)-Roscovitine

Cat. No.: B066150

Topic: How to Prepare (S)-Roscovitine Stock Solution for Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-Roscovitine, also known as (S)-Seliciclib, is the S-enantiomer of Roscovitine. It is a potent,
cell-permeable, and selective inhibitor of several cyclin-dependent kinases (CDKs).[1][2] Its
primary mechanism of action involves competing with ATP for the binding site in the catalytic
cleft of CDKs, such as CDK1, CDK2, and CDKS5.[3][4] This inhibition disrupts the cell cycle,
leading to cell cycle arrest, and can induce apoptosis, making it a valuable tool in cancer
research, neurobiology, and studies of the cell cycle.[5][6] Proper preparation and storage of
(S)-Roscovitine stock solutions are critical for ensuring experimental reproducibility and
efficacy.

Chemical and Physical Properties

A summary of the key properties of (S)-Roscovitine is provided below.
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Property Value Citations
Synonyms (S)-Seliciclib, (S)-CYC202 [2]
Molecular Formula C19H26N6O [3]
Molecular Weight 354.45 g/mol [31[7]
Purity Typically 298% [7]
Appearance Crystalline solid [8]

Solubility and Storage

Proper solvent selection and storage conditions are crucial to maintain the stability and activity
of (S)-Roscovitine.

Table 3.1: Solubility Data

Solvent Maximum Concentration Citations
DMSO ~100 mg/mL (~282 mM) [11[9]
Ethanol ~35-53 mg/mL (~100-150 mM)  [8][10]
Methanol Sufficient for a 20 mM solution [3]
Aqueous Buffers Sparingly soluble [8]

| Chloroform | 50 mg/mL |[11] |

Note: To prepare solutions in aqueous buffers, first dissolve (S)-Roscovitine in a primary
organic solvent like DMSO or ethanol, then dilute with the aqueous buffer.[8] We do not
recommend storing aqueous solutions for more than one day.[8]

Table 3.2: Recommended Storage Conditions
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Storage . oL
Form Duration Citations
Temperature
) Up to 24 months or
Solid Powder +4°C or -20°C [11[3]
longer
Stock Solution -20°C Up to 1-3 months [1112][3]

| Stock Solution | -80°C | Up to 6 months |[2][9] |

Note: For maximum stability, it is recommended to prepare fresh solutions for each experiment
or aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][3]

Experimental Protocols

4.1. Materials and Equipment

» (S)-Roscovitine powder

e Anhydrous Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol

 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e \Vortex mixer

o Pipettes and sterile tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
4.2. Preparation of a 20 mM Stock Solution in DMSO

This protocol describes the preparation of a 20 mM stock solution, a common concentration for
laboratory use.[3]

o Pre-analysis Calculation:

o The molecular weight of (S)-Roscovitine is 354.45 g/mol .
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o To prepare a 20 mM (0.020 mol/L) solution, you need:

» Mass (mg) = 20 mmol/L * 354.45 g/mol * Volume (L)

= For 1 mL (0.001 L) of stock solution: Mass = 20 * 354.45 * 0.001 = 7.09 mg

e Procedure:

1. Allow the vial of (S)-Roscovitine powder to equilibrate to room temperature before
opening to prevent condensation.

2. Weigh out 7.09 mg of (S)-Roscovitine powder and place it into a sterile microcentrifuge
tube.

3. Add 1 mL of anhydrous DMSO to the tube.

4. Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming to 37°C or brief sonication can aid dissolution if necessary.[10]

5. Visually inspect the solution to ensure it is clear and free of any precipitate.[1]

6. Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile
cryovials.

7. Store the aliquots at -20°C for short-term storage (1-3 months) or -80°C for long-term
storage (up to 6 months).[2][3][9]

The workflow for preparing the stock solution is illustrated below.
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Workflow for preparing (S)-Roscovitine stock solution.
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Application Notes

« Working Concentration: For cell culture experiments, the stock solution is typically diluted in
culture medium to a final working concentration. A common starting concentration is 20 puM.
[3] However, the optimal concentration can vary depending on the cell line and experimental
design, with ICso values for cell cycle arrest often around 15 pM.[5]

 In Vivo Use: For animal studies, (S)-Roscovitine has been administered via intraperitoneal
(i.p.) injection, intravenous (i.v.) bolus, or subcutaneous (s.c.) infusion.[2][12] The formulation
for in vivo use may require specialized vehicles like cyclodextrin to improve solubility and
bioavailability.[12]

¢ Mechanism of Action: (S)-Roscovitine primarily targets CDKs, which are crucial for cell
cycle progression. For example, CDK2, in complex with Cyclin E, phosphorylates the
Retinoblastoma protein (Rb). This phosphorylation causes the release of the E2F
transcription factor, which initiates the transcription of genes required for the G1 to S phase
transition. By inhibiting CDK2, (S)-Roscovitine prevents Rb phosphorylation, thereby
arresting the cell cycle.[5][13]

The simplified signaling pathway is shown below.
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(S)-Roscovitine inhibits CDK2, preventing cell cycle progression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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